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Compound of Interest

Compound Name:
(2,4-Dioxo-3,4-dihydro-2H-

pyrimidin-1-yl)-acetic acid

Cat. No.: B1295708 Get Quote

An In-depth Technical Guide on Uracil-Acetic Acid Derivatives

This guide provides an overview of the molecular characteristics of Uracil-Acetic Acid

derivatives, with a focus on their molecular weight and chemical formula. It is intended for

researchers, scientists, and professionals in drug development who require precise chemical

information.

Understanding Uracil-Acetic Acid Nomenclature
The term "Uracil-1-acetic acid" is not a standard chemical identifier and can be ambiguous. It

could refer to a salt or mixture of uracil and acetic acid, or it could denote a molecule where an

acetic acid group is covalently bonded to the first nitrogen atom of the uracil ring. This guide will

address the available data for closely related and clearly identified compounds: the mixture

known as Uracil acetate and the isomer Uracil-4-acetic acid.

Data Presentation
The quantitative data for these compounds are summarized in the table below for

straightforward comparison.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Notes

Uracil acetate C6H8N2O4 172.14[1]

A mixture or salt of

Uracil and Acetic Acid.

[1]

Uracil-4-acetic acid C6H6N2O4 170.12[2][3]

An acetic acid group

is attached to the 6th

position of the uracil

ring (also known as 6-

Carboxymethyluracil).

[2][4]

Chemical Structures and Relationships
The relationship between the parent compound, Uracil, and its acetic acid derivatives is

visualized in the following diagram.

Uracil C4H4N2O2 112.09 g/mol

Uracil acetate C6H8N2O4 172.14 g/mol

Mixture

Uracil-4-acetic acid C6H6N2O4 170.12 g/molCovalent Bond

Acetic Acid C2H4O2 60.05 g/mol Mixture

Click to download full resolution via product page

Molecular relationships of Uracil and its acetic acid derivatives.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of these specific compounds were

not available in the initial data retrieval. Researchers interested in such methodologies are

encouraged to consult chemical synthesis databases and peer-reviewed literature for specific

procedural details.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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